Cas no 80427-78-7 (Benzo[b]thiophene-2-carboxylic acid, 4,7-dihydroxy-, methyl ester)

Benzo[b]thiophene-2-carboxylic acid, 4,7-dihydroxy-, methyl ester structure
80427-78-7 structure
Product name:Benzo[b]thiophene-2-carboxylic acid, 4,7-dihydroxy-, methyl ester
CAS No:80427-78-7
MF:C10H8O4S
MW:224.23312
CID:705648
PubChem ID:12860271

Benzo[b]thiophene-2-carboxylic acid, 4,7-dihydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-2-carboxylic acid, 4,7-dihydroxy-, methyl ester
    • methyl 4,7-dihydroxy-1-benzothiophene-2-carboxylate
    • DTXSID40511701
    • 80427-78-7
    • Inchi: InChI=1S/C10H8O4S/c1-14-10(13)8-4-5-6(11)2-3-7(12)9(5)15-8/h2-4,11-12H,1H3
    • InChI Key: BJECTHVKJMRPDZ-UHFFFAOYSA-N
    • SMILES: COC(=O)C1=CC2=C(C=CC(=C2S1)O)O

Computed Properties

  • Exact Mass: 224.01432991g/mol
  • Monoisotopic Mass: 224.01432991g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 95Ų

Benzo[b]thiophene-2-carboxylic acid, 4,7-dihydroxy-, methyl ester Related Literature

Recommend Articles

Recommended suppliers
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd